Ethyl 4-(3-nitrophenyl)-3-oxobutanoate
Ethyl 4-(3-nitrophenyl)-3-oxobutanoate
Brand Name:
Vulcanchem
CAS No.:
116904-71-3
VCID:
VC20886308
InChI:
InChI=1S/C12H13NO5/c1-2-18-12(15)8-11(14)7-9-4-3-5-10(6-9)13(16)17/h3-6H,2,7-8H2,1H3
SMILES:
CCOC(=O)CC(=O)CC1=CC(=CC=C1)[N+](=O)[O-]
Molecular Formula:
C12H13NO5
Molecular Weight:
251.23 g/mol
Ethyl 4-(3-nitrophenyl)-3-oxobutanoate
CAS No.: 116904-71-3
Cat. No.: VC20886308
Molecular Formula: C12H13NO5
Molecular Weight: 251.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116904-71-3 |
|---|---|
| Molecular Formula | C12H13NO5 |
| Molecular Weight | 251.23 g/mol |
| IUPAC Name | ethyl 4-(3-nitrophenyl)-3-oxobutanoate |
| Standard InChI | InChI=1S/C12H13NO5/c1-2-18-12(15)8-11(14)7-9-4-3-5-10(6-9)13(16)17/h3-6H,2,7-8H2,1H3 |
| Standard InChI Key | GSKBATUYMHEXQM-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CC(=O)CC1=CC(=CC=C1)[N+](=O)[O-] |
| Canonical SMILES | CCOC(=O)CC(=O)CC1=CC(=CC=C1)[N+](=O)[O-] |
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